4-{[(9-ethyl-9H-carbazol-3-yl)methylene]amino}-5-(4-pyridinyl)-4H-1,2,4-triazole-3-thiol

• IUPAC Name: 4-[(E)-(9-ethylcarbazol-3-yl)methylideneamino]-3-pyridin-4-yl-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C22H18N6S/c1-2-27-19-6-4-3-5-17(19)18-13-15(7-8-20(18)27)14-24-28-21(25-26-22(28)29)16-9-11-23-12-10-16/h3-14H,2H2,1H3,(H,26,29)/b24-14+
• InChI Key: GEJMERPBUQTHLQ-ZVHZXABRSA-N
• Canonical SMILES: CCN1C2=C(C=C(C=C2)C=NN3C(=NNC3=S)C4=CC=NC=C4)C5=CC=CC=C51
• Isomeric SMILES: CCN1C2=C(C=C(C=C2)/C=N/N3C(=NNC3=S)C4=CC=NC=C4)C5=CC=CC=C51
• Molecular Formula: C22H18N6S
• Molecular Weight: 398.5 g/mol

Description

The compound “4-{[(9-ethyl-9H-carbazol-3-yl)methylene]amino}-5-(4-pyridinyl)-4H-1,2,4-triazole-3-thiol” is a heterocyclic compound that contains both carbazole and 1,3,4-triazole moieties. It has a linear formula of C22H18N6S and a molecular weight of 398.493.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, 9-ethyl-9H-carbazol-3-carbaldehyde has been reacted with 4-arylthiosemicarbazides in the presence of acetic acid to give 1-(9-ethyl-9H-carbazol-3-yl)methylene-4-arylthiosemicarbazides. These intermediates were then treated with manganese dioxide at room temperature in acetone to give the final product. This procedure has the advantages of mild conditions, easy separation, and simple manipulation.

Molecular Structure Analysis

The molecular structure of this compound is complex due to the presence of multiple rings and functional groups. The structure is coplanar-conjugated and uniform in shape. The compound contains a carbazole moiety, which is an aromatic heterocyclic organic compound with a tricyclic structure.

Chemical Reactions Analysis

The chemical reactions involving this compound are likely to be complex due to the presence of multiple reactive sites. The carbazole moiety can undergo various reactions such as electrophilic substitution, nucleophilic substitution, and oxidation. The 1,2,4-triazole moiety can also participate in various reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound are likely to be influenced by its complex structure. The presence of multiple aromatic rings and heteroatoms (nitrogen and sulfur) can contribute to its polarity, solubility, and reactivity.

Scientific Research Applications

4−{[(9−ethyl−9H−carbazol−3−yl)methylene]amino}−5−(4−pyridinyl)−4H−1,2,4−triazole−3−thiol4-\{[(9-ethyl-9H-carbazol-3-yl)methylene]amino\}-5-(4-pyridinyl)-4H-1,2,4-triazole-3-thiol4−{[(9−ethyl−9H−carbazol−3−yl)methylene]amino}−5−(4−pyridinyl)−4H−1,2,4−triazole−3−thiol

, focusing on six distinct applications:

Pharmaceutical Research

This compound is of interest in pharmaceutical research due to its structural similarity to other carbazole derivatives that exhibit a range of biological activities. .